Cas no 2228155-44-8 (3-amino-2-(3-ethoxy-2-methoxyphenyl)propan-1-ol)

• Product Name: 3-amino-2-(3-ethoxy-2-methoxyphenyl)propan-1-ol
• CAS No: 2228155-44-8
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6167281
• PubChem ID: 165782357
• Update Time: 2025-10-31

3-amino-2-(3-ethoxy-2-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-ethoxy-2-methoxyphenyl)propan-1-ol
• EN300-1820407
• 2228155-44-8

• Inchi： 1S/C12H19NO3/c1-3-16-11-6-4-5-10(12(11)15-2)9(7-13)8-14/h4-6,9,14H,3,7-8,13H2,1-2H3
• InChI Key： BINYNLWWPVCDMR-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(CO)CN)OCC

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.7Ų

Additional information on 3-amino-2-(3-ethoxy-2-methoxyphenyl)propan-1-ol

Introduction to 3-amino-2-(3-ethoxy-2-methoxyphenyl)propan-1-ol (CAS No: 2228155-44-8)

3-amino-2-(3-ethoxy-2-methoxyphenyl)propan-1-ol (CAS No: 2228155-44-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, consists of an amino-substituted propanol backbone conjugated with a phenyl ring bearing both ethoxy and methoxy substituents. Such structural features make it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 3-amino-2-(3-ethoxy-2-methoxyphenyl)propan-1-ol is highly intriguing from a chemical perspective. The presence of both amino and hydroxyl functional groups provides multiple sites for chemical modification, enabling the compound to serve as a precursor in the synthesis of a wide array of pharmacologically active substances. Furthermore, the aromatic ring with ethoxy and methoxy groups introduces electronic and steric effects that can influence the reactivity and binding properties of the molecule, making it a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in exploring the potential applications of 3-amino-2-(3-ethoxy-2-methoxyphenyl)propan-1-ol in drug discovery and development. Its structural motif is reminiscent of several known bioactive compounds, suggesting that derivatives of this molecule could exhibit promising pharmacological properties. For instance, studies have indicated that analogs with similar structural features may interact with biological targets such as enzymes and receptors, potentially leading to therapeutic effects.

One of the most compelling aspects of 3-amino-2-(3-ethoxy-2-methoxyphenyl)propan-1-ol is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel scaffolds for drug candidates targeting various diseases. For example, modifications at the amino group can introduce charged or polar functionalities, enhancing binding affinity to biological targets. Similarly, functionalization at the hydroxyl position can lead to the formation of esters or ethers, further expanding the structural diversity of potential drug molecules.

The phenyl ring in 3-amino-2-(3-ethoxy-2-methoxyphenyl)propan-1-ol also plays a crucial role in determining the compound's chemical behavior. The ethoxy and methoxy substituents introduce electronic effects that can modulate the reactivity of the aromatic system. These substituents can participate in hydrogen bonding interactions, influencing both the solubility and bioavailability of derived compounds. Additionally, they can serve as anchors for further functionalization, allowing chemists to tailor the properties of their synthetic targets to specific biological needs.

Recent advancements in synthetic methodologies have further enhanced the utility of 3-amino-2-(3-ethoxy-2-methoxyphenyl)propan-1-ol as a building block. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient connectivity between different molecular fragments, facilitating the construction of complex architectures. These methods have opened up new avenues for designing molecules with tailored pharmacological profiles, making 3-amino-2-(3-ethoxy-2-methoxyphenyl)propan-1-ol an indispensable tool in modern drug discovery.

The potential applications of derivatives derived from 3-amino--(2228155--44--8) extend beyond traditional small-molecule drugs. There is increasing evidence suggesting that such compounds could be utilized in biopharmaceutical applications, including enzyme inhibitors and receptor modulators. The ability to fine-tune their structural features allows for precise targeting of specific biological pathways, which is crucial for developing effective treatments for complex diseases.

In conclusion, CAS no 2228155--44--8 represents a significant asset in pharmaceutical chemistry due to its versatile structural framework and reactivity profile. Its role as an intermediate in synthesizing novel bioactive compounds underscores its importance in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new synthetic strategies and pharmacological applications, 3-amino--(2228155--44--8) will undoubtedly remain at forefrontof medicinal chemistry innovation.